![molecular formula C9H8N2O2S B011325 Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate CAS No. 111042-91-2](/img/structure/B11325.png)
Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate
Overview
Description
Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate (M-ATPC) is an organic compound that has a wide range of applications in scientific research. It is a key component in the synthesis of various compounds, and has been used extensively in the field of medicinal chemistry. In addition, M-ATPC has been used in the study of biological processes, and has been found to have potential therapeutic applications.
Scientific Research Applications
1. Cancer Research
Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate has been utilized in the synthesis of compounds with potential anti-cancer properties. Specifically, derivatives have been evaluated for their growth inhibitory effect on various human tumor cell lines, including breast adenocarcinoma, melanoma, non-small cell lung cancer, and hepatocellular carcinoma . These compounds have shown promising results, with certain derivatives exhibiting low GI50 values, indicating potent anti-tumor activity without toxicity to non-tumor cells .
2. Antioxidant Studies
This compound has also been a precursor in the synthesis of aminodi(hetero)arylamines, which have been assessed for their antioxidant activity . These studies involve chemical, biochemical, and electrochemical assays to determine the compound’s efficacy in radical scavenging, lipid peroxidation inhibition, and redox profile . The research suggests that certain derivatives can be more effective than standard antioxidants like trolox, highlighting their potential as therapeutic agents against oxidative stress-related diseases .
3. Anti-inflammatory Research
In the search for novel anti-inflammatory agents, methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, a closely related compound, has been synthesized based on the anti-inflammatory activity of structurally similar molecules . This suggests that methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate could also be modified to explore its anti-inflammatory properties.
5. Drug Design and Synthesis
The compound serves as a key intermediate in the design and synthesis of various bioactive molecules. Its versatile structure enables the creation of a wide range of derivatives through reactions such as palladium-catalyzed C-N Buchwald-Hartwig coupling, which can be tailored for specific pharmacological targets .
6. Molecular Modeling Studies
Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate and its derivatives can be used in molecular modeling studies to predict the behavior of new compounds. Theoretical spectra and molecular dynamics simulations can provide insights into the stability and reactivity of potential pharmaceuticals .
properties
IUPAC Name |
methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2S/c1-13-9(12)8-7(10)5-2-3-11-4-6(5)14-8/h2-4H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VAAFWMASRDVMQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=C(S1)C=NC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001233795 |
Source
|
| Record name | Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001233795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate | |
CAS RN |
111042-91-2 |
Source
|
| Record name | Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=111042-91-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-aminothieno[2,3-c]pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001233795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3R,8aR)-3-methyl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione](/img/structure/B11249.png)
